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Compound of Interest

Compound Name: (Rac)-Hexestrol-d4

Cat. No.: B564607

An In-Depth Technical Guide to (Rac)-Hexestrol-d4

This technical guide provides a comprehensive overview of the chemical properties, structure,
and applications of (Rac)-Hexestrol-d4, tailored for researchers, scientists, and professionals
in drug development. (Rac)-Hexestrol-d4 is the deuterium-labeled form of Hexestrol, a
synthetic nonsteroidal estrogen.[1][2] Its primary application in research is as an internal
standard for the quantitative analysis of Hexestrol in biological samples using methods like gas
chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry
(LC-MS).[3] It also serves as a tracer in metabolic and pharmacokinetic studies.[1][3] The
incorporation of stable heavy isotopes, such as deuterium, is a crucial technique in drug
development to profile a drug's metabolic fate.[1][3]

Chemical Properties and Structure

(Rac)-Hexestrol-d4 is structurally similar to its parent compound, Hexestrol, with the key
difference being the substitution of four hydrogen atoms with deuterium atoms on the hexane
backbone. This labeling provides a distinct mass signature, making it an ideal internal standard.
The racemic "Rac" designation indicates that it is a mixture of stereoisomers.

Physicochemical Data

The key chemical and physical properties of (Rac)-Hexestrol-d4 are summarized in the table
below.
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Property

Data

Reference(s)

Chemical Name

4-[4-(4-hydroxyphenyl)(2,2,5,5-

2Ha)hexan-3-yl]phenol

[4]

Hexestrol hexane-2,2,5,5-d4,
4-[2,2,5,5-tetradeuterio-4-(4-

Synonyms [5]
hydroxyphenyl)hexan-3-
yllphenol
CAS Number 1189950-25-1 [11[3]114]
Unlabeled CAS Number 84-16-2 [31[5]
Molecular Formula C1sH18D402 [1][3]
Molecular Weight 274.39 g/mol [11[3114]
Appearance Solid Powder [4]
Purity >95% (HPLC) [5][6]
CC([2H])
2H])C(C1=CC=C(C=C1)O)C
SMILES ([2H]DC( ( )O)C( 3]
C2=CC=C(C=C2)O)C([2H])
([2H])C
InChl=1S/C18H2202/c1-3-
17(13-5-9-15(19)10-6-13)18(4-
InChl 2)14-7-11-16(20)12-8-14/h5- [4][5]
12,17-20H,3-4H2,1-
2H3/i3D2,4D2
PBBGSZCBWVPOOL-
InChlKey [4]

KHORGVISSA-N

Storage Conditions

Store at +4°C

[6]

Shipping Conditions

Ambient temperature

[4]

Experimental Protocols and Methodologies
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While specific, detailed synthesis protocols for (Rac)-Hexestrol-d4 are not readily available in
the public domain, its application as an internal standard in quantitative analysis follows a well-
established workflow.

General Protocol for Use in LC-MS Quantification

The primary role of (Rac)-Hexestrol-d4 is to ensure accuracy and precision in quantifying the
unlabeled Hexestrol. A known concentration of the deuterated standard is spiked into a sample
(e.g., plasma, urine) before sample preparation. This standard co-elutes with the analyte but is
differentiated by the mass spectrometer due to its higher mass. The ratio of the analyte's signal
to the internal standard's signal is used to calculate the analyte's concentration, correcting for
variations in sample extraction and instrument response.

The logical workflow for this process is illustrated in the diagram below.
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Workflow for quantitative analysis using (Rac)-Hexestrol-d4 as an internal standard.
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Biological Activity and Signaling Pathway

The unlabeled parent compound, Hexestrol, is a potent estrogen.[5] It exerts its biological
effects by binding to and activating estrogen receptors (ERs), which are ligand-activated
transcription factors.[1][7] Upon binding, the receptor undergoes a conformational change,
dimerizes, and translocates to the cell nucleus. Inside the nucleus, the receptor-ligand complex
binds to specific DNA sequences known as Estrogen Response Elements (ERES) in the
promoter regions of target genes, thereby modulating their transcription. This signaling cascade
regulates a wide array of physiological processes.

The simplified signaling pathway for estrogenic compounds like Hexestrol is depicted below.

Cytoplasm Nuclear Nucleus
Translocation

i Binding Estrogen Receptor Dimerization Activated & Binding Estrogen Response Activation Modulation of
(ER) ER Dimer gl Element (ERE) on DNA Gene Transcription

Click to download full resolution via product page

Simplified signaling pathway of Hexestrol via the Estrogen Receptor (ER).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564607#rac-hexestrol-d4-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.lgcstandards.com/PA/en/Hexestrol-d4/p/TRC-H295303?queryID=1e1a661868b2566abcb1f407b91bc904
https://www.medchemexpress.com/search.html?q=(Rac)-Hexestrol-d%3Csub%3E4%3C/sub%3E&ft=&fa=&fp=
https://www.benchchem.com/product/b564607#rac-hexestrol-d4-chemical-properties-and-structure
https://www.benchchem.com/product/b564607#rac-hexestrol-d4-chemical-properties-and-structure
https://www.benchchem.com/product/b564607#rac-hexestrol-d4-chemical-properties-and-structure
https://www.benchchem.com/product/b564607#rac-hexestrol-d4-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b564607?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

